Cas no 1210482-86-2 (3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide)

• Product Name: 3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide
• CAS No: 1210482-86-2
• MF: C₂₀H₂₇N₃OS
• MW: 357.512883424759
• CID: 6443975
• Update Time: 2025-05-21

3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide
• 3-(dimethylamino)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzamide

• Inchi： 1S/C20H27N3OS/c1-22(2)18-6-3-5-17(13-18)20(24)21-14-16-8-10-23(11-9-16)15-19-7-4-12-25-19/h3-7,12-13,16H,8-11,14-15H2,1-2H3,(H,21,24)
• InChI Key： DTPYRICFHFJYOO-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2SC=CC=2)CC1)(=O)C1=CC=CC(N(C)C)=C1

Additional information on 3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide

Comprehensive Overview of 3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 1210482-86-2)

3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide, with the CAS registry number 1210482-86-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a benzamide core with a thiophene-containing piperidine moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its molecular design suggests potential interactions with biological targets, particularly in the central nervous system (CNS) and metabolic pathways.

In recent years, researchers have focused on derivatives of benzamide and thiophene due to their versatile pharmacological properties. The incorporation of a dimethylamino group enhances the compound's solubility and bioavailability, which are critical factors in drug development. The piperidine ring, a common scaffold in CNS-active compounds, further underscores its relevance in neuroscience research. This combination of functional groups positions 1210482-86-2 as a promising candidate for further investigation in treating neurological disorders or metabolic diseases.

The synthesis of 3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure its suitability for preclinical studies and highlight its potential as a lead compound in drug development pipelines.

From an industrial perspective, the demand for novel heterocyclic compounds like 1210482-86-2 is driven by the need for innovative therapeutic agents. The compound's structural complexity offers opportunities for patentability and intellectual property protection, which are crucial in the competitive pharmaceutical landscape. Additionally, its thiophene moiety aligns with current trends in designing safer and more effective drugs, as this heterocycle is known for its metabolic stability and low toxicity profile.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many synthetic intermediates, 3-(dimethylamino)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzamide is not classified as a hazardous material, making it easier to handle in laboratory settings. This characteristic, combined with its potential therapeutic benefits, makes it a viable candidate for large-scale production and commercialization.

In conclusion, CAS No. 1210482-86-2 represents a fascinating intersection of organic chemistry and drug discovery. Its unique structure, combined with the growing interest in thiophene- and piperidine-based therapeutics, positions it as a compound of significant scientific and commercial value. Future research will likely explore its mechanistic pathways and clinical potential, further solidifying its place in modern medicinal chemistry.